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An Inter-laboratory Comparison of Analytical Methods for Radium-228 in Water Samples

This guide provides a comprehensive comparison of common analytical methods for the

determination of Radium-228 (Ra-228) in water samples. The information is intended for

researchers, scientists, and drug development professionals involved in radiochemical

analysis. This document summarizes quantitative data from inter-laboratory studies, details

experimental protocols, and provides visual workflows to aid in method selection and

implementation.

Introduction to Radium-228 Analysis
Radium-228 is a naturally occurring radionuclide from the thorium-232 decay series.[1] As a

beta emitter with a half-life of 5.75 years, its presence in drinking water is a public health

concern, necessitating accurate and reliable analytical methods for its quantification.[1][2] The

U.S. Environmental Protection Agency (EPA) has established a maximum contaminant level

(MCL) for combined radium-226 and radium-228 in drinking water, driving the need for

sensitive and precise measurement techniques.[3][4]

This guide focuses on the most frequently employed methods for Ra-228 analysis, including

gamma spectrometry, liquid scintillation counting, and methods based on the measurement of

its decay product, actinium-228.
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The performance of different analytical methods for Ra-228 can vary significantly between

laboratories and even within the same laboratory using different techniques. Inter-laboratory

comparison studies are crucial for assessing the accuracy, precision, and overall reliability of

these methods.

An inter-laboratory study involving four laboratories (Lab A, Lab B, Lab C, and Lab D) analyzed

dissolved and total Ra-228 in groundwater and surface water samples using two different

methods: M904.0 and Ra-05.[5][6] The results of this study highlighted notable variability,

particularly for Ra-228 measurements. For instance, Lab A, using Method Ra-05, reported

higher concentrations in samples with low Ra-228 levels (<2 pCi/L) and lower concentrations in

samples with higher Ra-228 levels (>2 pCi/L) compared to other laboratories.[5] Furthermore,

the detection of Ra-228 in a field blank by Lab A led to their data being qualified as having a

high bias.[5]

The following tables summarize quantitative data from various studies, providing a comparative

overview of key performance metrics for common Ra-228 analytical methods.

Table 1: Inter-laboratory Comparison of Dissolved Radium-228 (pCi/L)

Sample
Location

Lab A (Method
Ra-05)

Lab B (Method
M904.0)

Lab C (Method
M904.0)

Lab D (Method
Ra-05)

Well 176 1.4 2.1 2.5 1.8

Well 179 1.1 1.5 1.3 1.2

Impoundment <1.4 0.8 0.9 0.7

Field Blank 2.0 <0.7 <0.8 <0.9

Data synthesized from an inter-laboratory comparison study.[5]
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Sample
Location

Lab A (Method
Ra-05)

Lab B (Method
M904.0)

Lab C (Method
M904.0)

Lab D (Method
Ra-05)

Well 176 1.5 2.3 2.7 2.0

Well 179 1.2 1.8 1.5 1.6

Impoundment 2.1 1.0 1.1 1.0

Field Blank 2.0 0.9 <0.8 1.1

Data synthesized from an inter-laboratory comparison study.[5]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/2076-3417/12/23/12198
https://www.benchchem.com/product/b1237267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Principle
Detection
Limit (pCi/L)

Chemical
Recovery (%)

Noteworthy
Features

Gamma

Spectrometry

Direct

measurement of

gamma rays

from Ra-228

progeny (e.g.,

228Ac).[7][8][9]

0.14 - 0.90[7] 70 - 90[8]

Non-destructive,

can measure

multiple

radionuclides

simultaneously.

[9]

Liquid

Scintillation

Counting

Measurement of

beta particles

from Ra-228

decay.[10][11]

~1.6 (0.06 Bq/L)

[11]

Not explicitly

stated for Ra-228

alone

High throughput,

suitable for

screening.[10]

EPA Method

904.0

Radiochemical

separation of

228Ac followed

by beta counting.

[3][4]

1.0[3]
Not explicitly

stated

A widely used

regulatory

method.[3][4]

Method Ra-05

Radiochemical

separation of Ra-

228.[3]

Not explicitly

stated

Not explicitly

stated

An alternative to

EPA 904.0.[3]

Rapid Method

(SRNL/EBL)

Rapid

precipitation and

cation exchange

to isolate 228Ac.

[1]

~0.5 (for 90 min

count)[1]
>90[1]

Faster

turnaround time

(~6 hours).[1]

Experimental Protocols
Detailed methodologies are crucial for reproducing experimental results and ensuring the

quality of analytical data. Below are the summarized experimental protocols for key Ra-228

analytical methods.

Gamma-Ray Spectrometry (General Procedure)
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Sample Preparation: A water sample (typically 1-4 liters) is acidified.[9]

Co-precipitation: Radium is co-precipitated with barium sulfate by adding barium chloride

and sulfuric acid.[9]

Filtration and Mounting: The precipitate is filtered, dried, and mounted in a suitable geometry

for counting.[9]

Ingrowth Period: The sample is stored for a minimum of 36 hours to allow for the ingrowth of

the Ra-228 daughter, actinium-228 (228Ac).[12]

Gamma Counting: The sample is counted using a high-purity germanium (HPGe) detector.

The activity of Ra-228 is determined by measuring the gamma emissions from 228Ac (e.g.,

at 911 keV).[7][8]

Liquid Scintillation Counting (General Procedure)
Sample Preparation: An aliquot of the water sample is taken.

Radiochemical Separation: Radium is separated from interfering radionuclides, often through

co-precipitation with barium sulfate.[11]

Cocktail Addition: The separated radium is mixed with a liquid scintillation cocktail.[11]

Counting: The sample is analyzed in a liquid scintillation counter, which detects the beta

particles emitted by Ra-228. Alpha/beta discrimination is often used to distinguish between

different radionuclides.[13]

EPA Method 904.0: Radium-228 in Drinking Water
Co-precipitation: Radium in the water sample is co-precipitated with barium and lead sulfate.

[4]

Purification: The precipitate is purified by re-precipitation from an EDTA solution.[4]

Ingrowth: The purified sample is set aside for at least 36 hours to allow for the ingrowth of

228Ac from Ra-228.[4]
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Actinium-228 Separation: Actinium-228 is separated by co-precipitation with yttrium oxalate.

[4]

Beta Counting: The purified 228Ac precipitate is counted using a low-background gas-flow

proportional counter. The Ra-228 concentration is calculated from the 228Ac activity.[4]

Visualizing Analytical Workflows
The following diagrams, created using the DOT language, illustrate the experimental workflows

for the described analytical methods.

Sample Preparation Sample Processing Analysis

Water Sample Acidify Sample Add BaCl2 Carrier Add H2SO4 to Precipitate Ba(Ra)SO4 Filter Precipitate Dry Precipitate Mount for Counting 228Ac Ingrowth (≥36h) Gamma Count (HPGe) end
Calculate Ra-228 Activity

Click to download full resolution via product page

Caption: Workflow for Radium-228 analysis by Gamma Spectrometry.

Sample Preparation Analysis

Water Sample Radiochemical Separation of Radium Mix with Scintillation Cocktail Liquid Scintillation Counting end
Calculate Ra-228 Activity

Click to download full resolution via product page

Caption: Workflow for Radium-228 analysis by Liquid Scintillation Counting.

Radium Separation Ingrowth Actinium-228 Separation Analysis

Water Sample Co-precipitate with Ba/Pb Sulfate Purify by Re-precipitation from EDTA 228Ac Ingrowth (≥36h) Co-precipitate 228Ac with Yttrium Oxalate Beta Count (Proportional Counter) end
Calculate Ra-228 Activity
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Caption: Workflow for EPA Method 904.0 for Radium-228 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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